Cas no 1807239-52-6 (1-Bromo-3,4-dimethoxy-5-iodobenzene)

• Product Name: 1-Bromo-3,4-dimethoxy-5-iodobenzene
• CAS No: 1807239-52-6
• MF: C₈H₈BrIO₂
• MW: 342.956394195557
• CID: 4973919
• Update Time: 2025-07-02

1-Bromo-3,4-dimethoxy-5-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3,4-dimethoxy-5-iodobenzene

• Inchi： 1S/C8H8BrIO2/c1-11-7-4-5(9)3-6(10)8(7)12-2/h3-4H,1-2H3
• InChI Key： YMKWCFWEWRKWEP-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1OC)OC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 3.2
• Topological Polar Surface Area: 18.5

Additional information on 1-Bromo-3,4-dimethoxy-5-iodobenzene

Comprehensive Guide to 1-Bromo-3,4-dimethoxy-5-iodobenzene (CAS No. 1807239-52-6): Properties, Applications, and Industry Insights

1-Bromo-3,4-dimethoxy-5-iodobenzene (CAS No. 1807239-52-6) is a halogenated aromatic compound with significant relevance in organic synthesis and pharmaceutical research. This brominated and iodinated benzene derivative features methoxy groups at the 3 and 4 positions, making it a versatile intermediate for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions. Its unique structure enables applications in agrochemicals, materials science, and drug discovery, aligning with the growing demand for functionalized aromatic compounds in modern chemistry.

The compound’s CAS number 1807239-52-6 is critical for regulatory and procurement purposes, ensuring precise identification in global chemical databases. Researchers often search for "1-Bromo-3,4-dimethoxy-5-iodobenzene synthesis" or "CAS 1807239-52-6 suppliers," reflecting its niche yet essential role in specialized syntheses. Recent trends highlight its utility in designing OLED materials and pharmaceutical intermediates, particularly for kinase inhibitors and antiviral agents, addressing contemporary needs in healthcare and electronics.

From a technical perspective, 1-Bromo-3,4-dimethoxy-5-iodobenzene exhibits stability under inert conditions but requires handling in controlled environments due to its halogen reactivity. Analytical techniques like HPLC and NMR are employed to verify purity, a key concern for users seeking "high-purity halogenated benzene derivatives." The compound’s melting point and solubility in organic solvents (e.g., DCM, THF) further define its practical use cases.

Sustainability is a rising focus in chemical manufacturing, and 1-Bromo-3,4-dimethoxy-5-iodobenzene is no exception. Innovations in green chemistry aim to optimize its synthesis, reducing heavy metal catalysts or waste. Queries like "eco-friendly halogenation methods" or "CAS 1807239-52-6 alternatives" indicate industry interest in safer protocols without compromising efficiency.

In conclusion, 1-Bromo-3,4-dimethoxy-5-iodobenzene (CAS No. 1807239-52-6) bridges academic research and industrial applications, driven by its structural adaptability. As demand grows for multifunctional aryl halides, this compound remains pivotal in advancing material science and medicinal chemistry, while adhering to evolving environmental standards.